Cas no 497967-76-7 (10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane)

10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane structure
497967-76-7 structure
Product name:10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane
CAS No:497967-76-7
MF:C20H37NO7
MW:403.510287046433
CID:1551738

10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane Chemical and Physical Properties

Names and Identifiers

    • 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane
    • 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane (9CI)
    • Inchi: 1S/C20H37NO7/c1-2-4-20(5-3-1)21-19(18-28-20)16-26-14-12-24-10-8-22-6-7-23-9-11-25-13-15-27-17-19/h21H,1-18H2
    • InChI Key: GSTNQOZOWJBNMQ-UHFFFAOYSA-N
    • SMILES: C1C2(OCC3(COCCOCCOCCOCCOCCOC3)N2)CCCC1

Computed Properties

  • Exact Mass: 403.25711

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 568.3±50.0 °C(Predicted)
  • PSA: 76.64
  • pka: 6.82±0.20(Predicted)

10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.jbzml.com
Nanjing Jubai Biopharm